Cas no 220352-05-6 (rac-(1R,2R)-2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 220352-05-6
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 4789163
• PubChem ID: 20666515
• Update Time: 2025-11-01

rac-(1R,2R)-2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• rac-(1R,2R)-2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1813592
• SCHEMBL7000984
• starbld0011008
• 220352-05-6

• Inchi： 1S/C12H14O4/c1-15-8-3-7(4-9(5-8)16-2)10-6-11(10)12(13)14/h3-5,10-11H,6H2,1-2H3,(H,13,14)/t10-,11+/m0/s1
• InChI Key： BQGQEHIDCZMYBA-WDEREUQCSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on rac-(1R,2R)-2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid

Research Briefing on rac-(1R,2R)-2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid (CAS: 220352-05-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of cyclopropane derivatives as key pharmacophores in drug discovery. Among these, rac-(1R,2R)-2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid (CAS: 220352-05-6) has emerged as a compound of interest due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

The compound, characterized by its cyclopropane ring and dimethoxyphenyl moiety, has been investigated for its role in modulating various biological pathways. Recent studies have demonstrated its efficacy as an inhibitor of specific enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that rac-(1R,2R)-2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding underscores its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, the compound has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute (2024) reported that the enantiopure form of this cyclopropane derivative selectively targets cancer cells by disrupting mitochondrial function. The study further elucidated the compound's mechanism of action, linking its bioactivity to the induction of reactive oxygen species (ROS) and subsequent apoptosis in malignant cells. These insights pave the way for further optimization and clinical evaluation of this compound as a potential anticancer therapeutic.

The synthesis of rac-(1R,2R)-2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid has also been a subject of recent innovation. A 2024 publication in Organic Letters detailed a novel asymmetric synthesis route that improves yield and enantiomeric purity. This methodological advancement addresses previous challenges in large-scale production and enhances the compound's accessibility for further pharmacological studies. The synthetic approach employs a chiral auxiliary-mediated cyclopropanation, offering a scalable and efficient pathway to obtain high-purity material.

Looking ahead, the pharmacological profile of rac-(1R,2R)-2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid warrants comprehensive investigation in diverse therapeutic areas. Its structural versatility makes it a valuable scaffold for medicinal chemistry optimization, particularly in the design of targeted therapies for inflammation-related disorders and specific cancer types. Future research directions may include structure-activity relationship (SAR) studies to enhance selectivity and potency, as well as in vivo efficacy and safety evaluations to assess its translational potential.

In conclusion, rac-(1R,2R)-2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid represents a promising chemical entity in drug discovery, with demonstrated biological activities and recent synthetic improvements. Continued research efforts are expected to further elucidate its therapeutic potential and position it as a candidate for clinical development in the coming years.